1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone

• IUPAC Name: 1-[4-[(2,2-difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H16F2N2O3/c1-9(19)18-6-4-10(5-7-18)17-11-2-3-12-13(8-11)21-14(15,16)20-12/h2-3,8,10,17H,4-7H2,1H3
• InChI Key: IHZKFNSNQQJCSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2=CC3=C(C=C2)OC(O3)(F)F
• Molecular Formula: C14H16F2N2O3
• Molecular Weight: 298.28 g/mol

Description

1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone, also known as DBZPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBZPE is a piperidine derivative that belongs to the class of benzodioxole compounds.

Scientific Research Applications

1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has potential applications in various fields of scientific research. It has been extensively studied for its anticancer properties. 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been shown to inhibit the growth of cancer cells in vitro and in vivo. It works by inhibiting the activity of a protein called bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression. 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone binds to the bromodomain of BRD4, preventing its interaction with chromatin and leading to the downregulation of oncogenic genes.
1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases. It has been shown to inhibit the aggregation of amyloid-beta peptide, which is a hallmark of Alzheimer's disease. 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone works by binding to the amyloid-beta peptide and preventing its aggregation into toxic oligomers.

Mechanism of Action

The mechanism of action of 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone involves the inhibition of the activity of BRD4. BRD4 is a member of the bromodomain and extraterminal (BET) family of proteins, which are involved in the regulation of gene expression. BRD4 binds to acetylated histones and recruits transcriptional machinery to activate gene expression. By inhibiting the activity of BRD4, 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone prevents the activation of oncogenic genes and promotes the downregulation of their expression.
Biochemical and Physiological Effects:
1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone also inhibits the aggregation of amyloid-beta peptide, which is a hallmark of Alzheimer's disease. 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been extensively studied for its anticancer and neuroprotective properties, making it a valuable tool for research in these fields. However, 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on human health are not yet fully understood. Further studies are needed to determine its safety and efficacy for therapeutic use.

Future Directions

There are several future directions for research on 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone. One area of interest is the development of 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone derivatives with improved potency and selectivity for BRD4 inhibition. Another area of interest is the investigation of the potential use of 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone as a therapeutic agent for other diseases, such as inflammatory disorders and viral infections. Additionally, further studies are needed to determine the safety and efficacy of 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone for therapeutic use in humans.

Synthesis Methods

The synthesis of 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone involves the reaction of 2,2-difluoro-1,3-benzodioxole-5-carbaldehyde with piperidine-4-amine in the presence of an appropriate solvent and catalyst. The reaction yields 1-[4-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone as a white crystalline solid with a high purity level. The synthesis method is relatively simple and can be performed on a large scale.